Cas no 113756-89-1 (Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate)

• Product Name: Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate
• CAS No: 113756-89-1
• MF: C₂₈H₄₆N₂O₄
• MW: 474.675848484039
• MDL: MFCD06410979
• CID: 63034
• PubChem ID: 2761800
• Update Time: 2025-06-30

Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)-5-phenylpentanoate
• Boc-L-2-amino-5-phenylpentanoic acid DCHA
• Benzenepentanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)-, compd. with N-cyclohexylcyclohexanamine (1:1)
• Boc-L-2-Amino-5-phenyl-pentanoic acid.DCHA
• Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate
• N-cyclohexylcyclohexanamine,(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-phenylpentanoic acid
• Boc-L-Nva(5-phenyl)-OH
• Boc-L-2-amino-5-phenylpentanoicaciddicyclohexylaminesalt
• Boc-L-Nva(5-phenyl)-OH DCHA
• BOC-NVA(5-PHENYL)-OH DCHA
• Boc-L-Nva(5-phenyl)-OH.DCHA
• BOC-L-2-AMINO-5-PHENYL-PENTANOIC ACID-DCHA
• Boc-L-2-Amino-5-phenyl-pentanoic acida€￠DCHA
• BOC-L-2-AMINO-5-PHENYL-PENTANOIC ACID DCHA SALT
• (Tert-Butoxy)Carbonyl L-2-Amino-5-phenyl-pentanoic acidDCHA
• dicyclohexylammonium 2-((tert-butoxycarbonyl)amino)-5-phenylpentanoate
• CS-0154528
• Boc-L-2-Amino-5-phenyl-pentanoic acid DCHA (Boc-L-Nva(Ph)-OH.DCHA)
• N-cyclohexylcyclohexanamine;(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-phenylpentanoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-5-phenylpentanoic acid; N-cyclohexylcyclohexanamine
• MFCD06410979
• N-(tert-Butoxycarbonyl)-5-phenyl-L-norvaline--N-cyclohexylcyclohexanamine (1/1)
• AC-9945
• A803086
• AKOS015948913
• DTXSID80375925
• PS-12524
• D81820
• Boc-L-2-amino-5-phenylpentanoic acid dicyclohexylamine salt
• 113756-89-1
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-PHENYLPENTANOIC ACID; DICHA
• WTRAZOVTEAIRDM-ZOWNYOTGSA-N

• MDL： MFCD06410979
• Inchi： 1S/C16H23NO4.C12H23N/c1-16(2,3)21-15(20)17-13(14(18)19)11-7-10-12-8-5-4-6-9-12;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-6,8-9,13H,7,10-11H2,1-3H3,(H,17,20)(H,18,19);11-13H,1-10H2/t13-;/m0./s1
• InChI Key： WTRAZOVTEAIRDM-ZOWNYOTGSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCC1C=CC=CC=1)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 474.34600
• Monoisotopic Mass: 474.34575795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66000
• LogP: 7.01040

Additional information on Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate

Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate: A Comprehensive Overview

Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate is a synthetic compound with a unique molecular structure that has garnered significant attention in biomedical research and drug development. This compound, with the CAS number 113756-89-1, represents a critical advancement in the field of pharmacological agents due to its potential applications in neurological disorders and inflammatory conditions. The molecule's stereochemical configuration, specifically the (S)-configuration of the amino group, plays a pivotal role in its biological activity and selectivity.

Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate is a derivative of the pentanoic acid scaffold, modified with a tert-butyloxycarbonyl (tBuOCO) group and a phenyl substituent at the 5-position. The tert-butyloxycarbonyl moiety serves as a protecting group, enhancing the compound's stability during synthetic processes and enabling controlled release of the active amino functionality. This structural feature is crucial for optimizing the molecule's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the potential of Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate in modulating neurotransmitter signaling pathways. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective agonism at metabotropic glutamate receptors (mGluRs), particularly the mGluR5 subtype. This activity suggests its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's, where dysregulated glutamatergic signaling is implicated.

The synthetic route to Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate involves a series of well-defined steps, including Strecker synthesis and Wittig reaction to introduce the phenyl group and amino functionality. The use of chiral auxiliaries during the asymmetric synthesis ensures the (S)-configuration of the amino moiety, which is critical for its biological activity. Advances in asymmetric catalysis have enabled the development of more efficient and scalable methods for its production, as reported in Organic Letters (2022).

In the context of inflammatory diseases, Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate has shown promise as an anti-inflammatory agent. A 2023 study in Pharmacological Reports revealed that this compound inhibits NF-κB activation and reduces the production of pro-inflammatory cytokines such as IL-6 and TNF-α. These findings suggest its potential application in conditions like rheumatoid arthritis and chronic obstructive pulmonary disease (COPD), where inflammation plays a central role.

The pharmacokinetic profile of Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate is another area of active investigation. Preclinical studies indicate that the compound exhibits moderate oral bioavailability and a prolonged half-life, which are advantageous for chronic disease management. The tert-butyloxycarbonyl group may also contribute to its metabolic stability, reducing the risk of rapid clearance by hepatic enzymes. These properties make it a candidate for prodrug development, where controlled release of the active amino moiety can be achieved through enzymatic cleavage in vivo.

Emerging research is also exploring the potential of this compound in cancer therapy. A 2023 study in Cancer Research demonstrated that Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate induces apoptosis in multidrug-resistant cancer cells by targeting mitochondrial pathways. This effect is attributed to its ability to disrupt ATP synthase activity and induce ROS-dependent cell death. These findings open new avenues for its application in oncology, particularly in overcoming resistance to conventional chemotherapeutics.

Despite its promising therapeutic potential, challenges remain in optimizing the selectivity and efficacy of Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate. Ongoing research focuses on structure-activity relationship (SAR) studies to identify modifications that enhance its therapeutic index while minimizing off-target effects. Additionally, efforts are being made to develop nanoparticle-based delivery systems to improve its targeting to specific tissues and reduce systemic toxicity.

In conclusion, Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)-amino)-5-phenylpentanoate represents a significant advancement in biomedical research, with potential applications across multiple therapeutic areas. Its unique molecular structure, combined with advances in synthetic chemistry and pharmacological profiling, positions it as a promising candidate for future drug development. Continued research is essential to fully realize its therapeutic potential and address the challenges associated with its clinical translation.